Cas no 318234-01-4 (1-Methyl-5-(4-methylphenoxy)-3-phenyl-1H-pyrazol-4-ylmethanol)

• Product Name: 1-Methyl-5-(4-methylphenoxy)-3-phenyl-1H-pyrazol-4-ylmethanol
• CAS No: 318234-01-4
• MF: C₁₈H₁₈N₂O₂
• MW: 294.347724437714
• MDL: MFCD00244906
• CID: 3142958
• PubChem ID: 2763767
• Update Time: 2025-04-21

1-Methyl-5-(4-methylphenoxy)-3-phenyl-1H-pyrazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (1-Methyl-3-phenyl-5-(p-tolyloxy)-1H-pyrazol-4-yl)methanol
• [1-methyl-5-(4-methylphenoxy)-3-phenyl-1H-pyrazol-4-yl]methanol
• 318234-01-4
• SMR000334153
• 3K-366S
• MFCD00244906
• CHEMBL1709203
• Oprea1_487984
• AKOS005070268
• [1-Methyl-5-(4-methylphenoxy)-3-phenyl-1H- pyrazol-4-yl]methanol
• HMS2660B12
• MLS000720798
• [1-methyl-5-(4-methylphenoxy)-3-phenylpyrazol-4-yl]methanol
• 1-Methyl-5-(4-methylphenoxy)-3-phenyl-1H-pyrazol-4-ylmethanol

• MDL： MFCD00244906
• Inchi： 1S/C18H18N2O2/c1-13-8-10-15(11-9-13)22-18-16(12-21)17(19-20(18)2)14-6-4-3-5-7-14/h3-11,21H,12H2,1-2H3
• InChI Key： TWPSAPBHHKSMAC-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1)C1=C(CO)C(C2C=CC=CC=2)=NN1C

Computed Properties

• Exact Mass: 294.136827821Da
• Monoisotopic Mass: 294.136827821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Melting Point: 150-152°C

1-Methyl-5-(4-methylphenoxy)-3-phenyl-1H-pyrazol-4-ylmethanol Security Information

• HazardClass：IRRITANT